Cas no 609807-25-2 (3-Fluoro-5-methoxyphenylboronic acid)

• Product Name: 3-Fluoro-5-methoxyphenylboronic acid
• CAS No: 609807-25-2
• MF: C₇H₈BFO₃
• MW: 169.946025848389
• MDL: MFCD07363780
• CID: 68481
• PubChem ID: 354333978
• Update Time: 2025-11-02

3-Fluoro-5-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxyphenylboronic acid
• 3-Fluoro-5-methoxybenzeneboronic acid
• 3-Fluoro-5-methoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (3-fluoro-5-methoxyphenyl)boronic acid
• 3-Fluoro-5-methoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• 3-Fluoro-5-methoxyphenylboronicacid
• BORONIC ACID, (3-FLUORO-5-METHOXYPHENYL)-
• (3-fluoro-5-methoxy-phenyl)boronic Acid
• MQFKLCWETPKBCH-UHFFFAOYSA-N
• SBB071249
• 3-Fluoro-5-methoxybenzeneboronicAcid
• 3-fluoro-5-methoxy phenylboronic acid
• 3-Fluoro-5-met
• F1063
• 3-Fluoro-5-methoxyphenylboronic acid, AldrichCPR
• Z1201623979
• SY007591
• AKOS000285077
• AB30754
• AMY29884
• DTXSID80376836
• SCHEMBL447912
• AS-14922
• A8477
• FT-0649299
• EN300-4254176
• CS-W000953
• J-512529
• 609807-25-2
• 3-Fluoro-5-methoxyphenyl boronic acid
• MFCD07363780
• DB-010591

• MDL： MFCD07363780
• Inchi： 1S/C7H8BFO3/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4,10-11H,1H3
• InChI Key： MQFKLCWETPKBCH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(B(O)O)C=1)OC

Computed Properties

• Exact Mass: 170.05500
• Monoisotopic Mass: 170.0550524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7

Experimental Properties

• Melting Point: 168-172
• Boiling Point: 305.5°C at 760 mmHg
• Flash Point: 138.6℃
• PSA: 49.69000
• LogP: -0.48590

3-Fluoro-5-methoxyphenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Fluoro-5-methoxyphenylboronic acid

3-Fluoro-5-methoxyphenylboronic Acid (CAS No. 609807-25-2): A Versatile Boronic Acid Derivative for Modern Organic Synthesis

3-Fluoro-5-methoxyphenylboronic acid (CAS No. 609807-25-2) is an important boronic acid derivative widely used in pharmaceutical research, material science, and organic synthesis. This compound belongs to the family of arylboronic acids, which are known for their unique reactivity in Suzuki-Miyaura cross-coupling reactions – one of the most powerful tools in modern synthetic chemistry.

The molecular structure of 3-fluoro-5-methoxyphenylboronic acid features both electron-withdrawing fluorine and electron-donating methoxy groups, creating interesting electronic properties that influence its reactivity. This makes it particularly valuable for constructing complex molecular architectures, especially in the development of biologically active compounds and functional materials.

Recent trends in green chemistry and sustainable synthesis have increased interest in boronic acid compounds like 3-fluoro-5-methoxyphenylboronic acid. Researchers are particularly focused on developing more efficient catalytic systems for Suzuki coupling reactions that can operate under milder conditions with reduced environmental impact. The compound's stability and well-defined reactivity make it an excellent candidate for such applications.

In pharmaceutical applications, 3-fluoro-5-methoxyphenylboronic acid serves as a key building block for drug discovery. The presence of both fluorine and methoxy groups in its structure allows medicinal chemists to fine-tune the properties of potential drug candidates, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors. Recent studies have explored its use in creating novel PET imaging agents for neurological research.

The material science community has shown growing interest in boronic acid-containing compounds for developing self-healing polymers and stimuli-responsive materials. The unique reversible binding properties of 3-fluoro-5-methoxyphenylboronic acid make it valuable for creating advanced materials with dynamic covalent chemistry applications.

From a synthetic chemistry perspective, 3-fluoro-5-methoxyphenylboronic acid offers several advantages. Its boronic acid group provides excellent reactivity while maintaining good stability under various conditions. The compound's crystalline nature and moderate solubility in common organic solvents make it convenient to handle in laboratory settings.

Recent advances in flow chemistry and continuous processing have created new opportunities for using 3-fluoro-5-methoxyphenylboronic acid in industrial applications. The compound's well-defined reactivity profile makes it suitable for automated synthesis platforms, potentially enabling more efficient production of complex molecules at scale.

Quality control of 3-fluoro-5-methoxyphenylboronic acid typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the high purity standards required for research and industrial applications. Proper storage conditions (typically under inert atmosphere at low temperatures) help maintain its stability over extended periods.

The global market for specialty boronic acids like 3-fluoro-5-methoxyphenylboronic acid continues to grow, driven by increasing demand from the pharmaceutical and materials sectors. Manufacturers are focusing on developing more sustainable production methods and improving the compound's availability to meet research needs worldwide.

For researchers working with 3-fluoro-5-methoxyphenylboronic acid, understanding its structure-activity relationships is crucial. The compound's electronic properties can significantly influence reaction outcomes in cross-coupling chemistry, making it important to consider these factors when designing synthetic routes.

Future research directions for 3-fluoro-5-methoxyphenylboronic acid may include exploring its potential in bioconjugation chemistry, catalysis, and nanomaterial functionalization. As synthetic methodologies continue to advance, this versatile compound will likely find even broader applications across multiple scientific disciplines.